molecular formula C19H16O4 B311219 Naphthalen-1-yl 3,4-dimethoxybenzoate

Naphthalen-1-yl 3,4-dimethoxybenzoate

Cat. No.: B311219
M. Wt: 308.3 g/mol
InChI Key: YZTJOINNJSTZCX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Naphthalen-1-yl 3,4-dimethoxybenzoate is an ester derivative combining a naphthalene moiety (at the 1-position) with a 3,4-dimethoxybenzoic acid group. This compound is structurally characterized by:

  • Aromatic systems: A naphthalene ring (10 π-electrons) and a substituted benzoate group with methoxy (-OCH₃) groups at positions 3 and 2.
  • Functional groups: An ester linkage (-COO-) bridging the two aromatic systems.

Properties

Molecular Formula

C19H16O4

Molecular Weight

308.3 g/mol

IUPAC Name

naphthalen-1-yl 3,4-dimethoxybenzoate

InChI

InChI=1S/C19H16O4/c1-21-17-11-10-14(12-18(17)22-2)19(20)23-16-9-5-7-13-6-3-4-8-15(13)16/h3-12H,1-2H3

InChI Key

YZTJOINNJSTZCX-UHFFFAOYSA-N

SMILES

COC1=C(C=C(C=C1)C(=O)OC2=CC=CC3=CC=CC=C32)OC

Canonical SMILES

COC1=C(C=C(C=C1)C(=O)OC2=CC=CC3=CC=CC=C32)OC

Origin of Product

United States

Comparison with Similar Compounds

Data Tables: Structural and Functional Comparison

Compound Name Molecular Formula Substituent Molecular Weight (g/mol) Key Properties/Applications Source
Naphthalen-1-yl 3,4-dimethoxybenzoate C₁₉H₁₆O₄ Naphthalen-1-yl 308.33 Structural complexity, potential pharmacology
2,2,6,6-Tetramethylpiperidin-1-yl analog (5d) C₂₀H₂₉NO₄ Tetramethylpiperidin-1-yl 355.45 Enhanced solubility, synthetic intermediate
Tryptamine 3,4-dimethoxybenzoate C₁₁H₁₂N₂O₄ Tryptamine cation 236.22 Ionic crystal structure, conformational study
Methyl 3,4-dimethoxybenzoate C₁₀H₁₂O₄ Methyl 196.20 Pharmaceutical intermediate
HMDB0242290 (Steroidal derivative) C₃₆H₅₁NO₁₁ Steroidal backbone 673.30 Bioactive hybrid architecture

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.